Cas no 1211229-96-7 (2-methyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide)

• Product Name: 2-methyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide
• CAS No: 1211229-96-7
• MF: C₁₉H₂₂N₆O
• MW: 350.417582988739
• CID: 5457136
• Update Time: 2025-06-15

2-methyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[2-(4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]benzamide
• Benzamide, 2-methyl-N-[2-[4-(1-pyrrolidinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-
• 2-methyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide

• Inchi： 1S/C19H22N6O/c1-14-6-2-3-7-15(14)19(26)20-8-11-25-18-16(12-23-25)17(21-13-22-18)24-9-4-5-10-24/h2-3,6-7,12-13H,4-5,8-11H2,1H3,(H,20,26)
• InChI Key： QZOIQVCSMRLGQP-UHFFFAOYSA-N
• SMILES： C(NCCN1C2C(C=N1)=C(N1CCCC1)N=CN=2)(=O)C1=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide

Recent Advances in the Study of 2-methyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide (CAS: 1211229-96-7)

The compound 2-methyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide (CAS: 1211229-96-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazolo[3,4-d]pyrimidine core, has shown promising potential as a modulator of various biological targets, particularly in the context of kinase inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its therapeutic applications in diseases such as cancer and inflammatory disorders.

One of the key findings from recent research is the compound's selective inhibition of specific kinases involved in cell proliferation and survival pathways. Structural analysis reveals that the pyrrolidin-1-yl and benzamide moieties play a critical role in binding to the ATP pocket of target kinases, thereby disrupting their catalytic activity. This selectivity profile makes it a valuable candidate for further development as a targeted therapy, with reduced off-target effects compared to broader-spectrum kinase inhibitors.

In vitro and in vivo studies have demonstrated the compound's efficacy in suppressing tumor growth in various cancer models, including breast and lung cancers. Notably, its ability to penetrate the blood-brain barrier has also sparked interest in its potential application for treating central nervous system (CNS) malignancies. Pharmacokinetic evaluations indicate favorable absorption and distribution properties, although further optimization may be required to enhance metabolic stability and reduce potential toxicity.

Beyond oncology, preliminary data suggest that 2-methyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide may also exhibit anti-inflammatory effects by modulating immune cell signaling pathways. This dual functionality underscores its versatility as a therapeutic agent and highlights the need for comprehensive preclinical studies to fully characterize its biological effects.

In conclusion, the ongoing research on 2-methyl-N-{2-[4-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}benzamide (CAS: 1211229-96-7) underscores its potential as a multifaceted therapeutic agent. Future studies should focus on advancing its clinical translation, addressing any remaining pharmacokinetic challenges, and exploring novel applications in other disease areas. The compound's unique structural and functional properties position it as a promising candidate for the next generation of targeted therapies in chemical biology and medicine.